(4S)-N-ethyl-1-(2-furoyl)-4-[(3-thienylacetyl)amino]-L-prolinamide

• IUPAC Name: (2S,4S)-N-ethyl-1-(furan-2-carbonyl)-4-[(2-thiophen-3-ylacetyl)amino]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H21N3O4S/c1-2-19-17(23)14-9-13(20-16(22)8-12-5-7-26-11-12)10-21(14)18(24)15-4-3-6-25-15/h3-7,11,13-14H,2,8-10H2,1H3,(H,19,23)(H,20,22)/t13-,14-/m0/s1
• InChI Key: WJEFGOUVWFFLTM-KBPBESRZSA-N
• Canonical SMILES: CCNC(=O)C1CC(CN1C(=O)C2=CC=CO2)NC(=O)CC3=CSC=C3
• Isomeric SMILES: CCNC(=O)[C@@H]1C[C@@H](CN1C(=O)C2=CC=CO2)NC(=O)CC3=CSC=C3
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions, typically starting from basic building blocks like proline, furan, and thiophene derivatives. In a related study, ethyl({[acryloyl(furan-2-ylmethyl)amino]acetyl}amino)acetate, a compound with a similar structure, was synthesized via a Ugi four-component reaction, showcasing the integration of furan and amide functionalities (Ganesh et al., 2017).

Molecular Structure Analysis

The molecular structure of prolinamide derivatives, such as N-acetyl-L-prolinamide, has been studied extensively. These compounds typically exhibit specific crystal structures and bonding patterns, which are crucial for their reactivity and interaction with other molecules (Benedetti et al., 1976).

Chemical Reactions and Properties

Prolinamides and related compounds participate in various chemical reactions, such as the aldol reaction, showcasing their reactivity and potential as catalysts or reactants in organic synthesis. For instance, L-prolinamide derivatives have been used as catalysts in direct aldol reactions, indicating the chemical reactivity and application potential of prolinamide structures (Chabaud et al., 2005).